Cas no 1795462-73-5 (2-chloro-N-(4,5-dicyano-1H-imidazol-2-yl)pyridine-4-carboxamide)

• Product Name: 2-chloro-N-(4,5-dicyano-1H-imidazol-2-yl)pyridine-4-carboxamide
• CAS No: 1795462-73-5
• MF: C₁₁H₅ClN₆O
• MW: 272.649999380112
• CID: 6373021
• PubChem ID: 47164111
• Update Time: 2025-05-24

2-chloro-N-(4,5-dicyano-1H-imidazol-2-yl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(4,5-dicyano-1H-imidazol-2-yl)pyridine-4-carboxamide
• EN300-26585356
• Z352603758
• 1795462-73-5
• AKOS034216474

• Inchi： 1S/C11H5ClN6O/c12-9-3-6(1-2-15-9)10(19)18-11-16-7(4-13)8(5-14)17-11/h1-3H,(H2,16,17,18,19)
• InChI Key： ARGSKNHQDVJIQA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(NC1=NC(C#N)=C(C#N)N1)=O

Computed Properties

• Exact Mass: 272.0213365g/mol
• Monoisotopic Mass: 272.0213365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-chloro-N-(4,5-dicyano-1H-imidazol-2-yl)pyridine-4-carboxamide

Comprehensive Analysis of 2-Chloro-N-(4,5-dicyano-1H-imidazol-2-yl)pyridine-4-carboxamide (CAS No. 1795462-73-5): Applications and Molecular Insights

In the rapidly evolving field of pharmaceutical and agrochemical research, 2-chloro-N-(4,5-dicyano-1H-imidazol-2-yl)pyridine-4-carboxamide (CAS 1795462-73-5) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its dicyanoimidazole and pyridine carboxamide moieties, exhibits unique electronic properties that make it a promising candidate for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a kinase inhibitor scaffold, a topic frequently searched in AI-driven drug design platforms.

The structural complexity of this compound, featuring a chloropyridine core linked to a 1H-imidazole-2-yl group, enables diverse interactions with biological targets. Recent studies highlight its relevance in addressing antibiotic resistance – a global health concern dominating scientific discourse. The dicyano substitution pattern enhances electron-withdrawing characteristics, a feature often explored in covalent inhibitor development, as evidenced by growing Google Scholar citations on this subject.

From a synthetic chemistry perspective, CAS 1795462-73-5 represents an excellent example of heterocyclic coupling techniques. The compound's stability under physiological conditions makes it particularly valuable for medicinal chemistry optimization, a frequent search term among pharmaceutical researchers. Its hydrogen bond donor/acceptor profile matches contemporary requirements for fragment-based drug discovery, aligning with industry trends toward smaller, more efficient molecular entities.

Material scientists have investigated the compound's potential in organic electronics, capitalizing on the conjugated system created by its aromatic rings and cyano groups. This application area has gained substantial attention in renewable energy forums, particularly for organic photovoltaic applications. The nitrogen-rich structure also suggests possible utility in coordination chemistry, as indicated by rising searches for "imidazole-metal complexes" in academic databases.

Analytical characterization of 2-chloro-N-(4,5-dicyano-1H-imidazol-2-yl)pyridine-4-carboxamide presents interesting challenges due to its tautomeric equilibrium in solution. Advanced techniques like NMR crystallography and DFT calculations – frequently queried topics in computational chemistry circles – have been employed to elucidate its structural dynamics. The compound's solubility profile makes it particularly suitable for high-throughput screening applications, addressing a key industry need for better preclinical candidates.

Environmental fate studies of this compound reveal favorable biodegradation potential, an increasingly important consideration in green chemistry initiatives. The presence of hydrolyzable amide and nitrile groups facilitates metabolic breakdown pathways, a subject of growing interest in benign-by-design compound development. This characteristic positions 1795462-73-5 as a more sustainable alternative to persistent organic molecules in various applications.

The patent landscape surrounding pyridine-imidazole hybrids shows steady growth, with 1795462-73-5 appearing in several recent filings related to anti-inflammatory and antiproliferative agents. These therapeutic areas consistently rank among the top searched medical conditions in healthcare databases. The compound's privileged structure characteristics explain its prevalence in both academic and industrial research pipelines.

Future research directions for this compound likely include exploration of its structure-activity relationships through systematic SAR studies, a methodology frequently discussed in medicinal chemistry webinars. The chloro substituent offers potential for further functionalization, enabling diversity-oriented synthesis approaches that are gaining traction in combinatorial chemistry. Such developments would address the pharmaceutical industry's ongoing need for novel chemical space exploration.

In conclusion, 2-chloro-N-(4,5-dicyano-1H-imidazol-2-yl)pyridine-4-carboxamide represents a versatile molecular platform with demonstrated utility across multiple scientific disciplines. Its unique combination of electronic properties, structural features, and biological relevance ensures continued interest from researchers tackling some of today's most pressing scientific challenges, from precision medicine to advanced materials development.